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For researchers, scientists, and drug development professionals, the selection of high-
performance materials is a critical aspect of experimental design and device development. This
guide provides a detailed comparison of the properties of copper-titanium (Cu-Ti) and copper-
beryllium (Cu-Be) alloys, supported by experimental data and standardized testing protocols.

Copper-beryllium alloys, particularly C17200, have long been the standard for applications
requiring high strength and good conductivity. However, due to the health risks associated with
beryllium, copper-titanium alloys, such as C1990, are emerging as viable alternatives. This
guide will objectively compare these two alloy families across a range of mechanical, electrical,
thermal, and biological properties.

Property Comparison

The following tables summarize the key quantitative properties of a representative high-
strength copper-beryllium alloy (C17200) and a high-performance copper-titanium alloy
(C1990).

Mechanical Properties
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Property

Copper-Titanium (C1990)

Copper-Beryllium
(C17200/Alloy 25)

Tensile Strength

600 - 800 MPa[1]

1130 - 1520 MPa[2][3]

Yield Strength (0.2% Offset)

890 - 1380 MPa[2][3]

Elongation

2 - 10% in 4D[2]

Hardness (Rockwell)

36 - 45 HRC[?]

Fatigue Strength (at 108

cycles)

Good fatigue resistance, but

does not match BeCul[1]

340 - 450 MPa[?2]

Stress Relaxation Resistance

Superior to Beryllium

Copper[4]

Good, but less than Copper-
Titanium[5][6]

Physical and Thermal Properties

Property

Copper-Titanium (C1990)

Copper-Beryllium
(C17200/Alloy 25)

Electrical Conductivity

~18% IACS (equivalent to 60-
70% of pure copper)

15 - 33% IACS

Thermal Conductivity

~240 W/m-K[7]

105 - 230 W/m-K[2][7]

Density

8.25 g/cm3[8]

Melting Point

866 °C[8]

Other Properties
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Property Copper-Titanium Copper-Beryllium

Enhanced corrosion
Corrosion Resistance resistance, especially in Good corrosion resistance[5]

marine environments[1]

) ] Beryllium and its compounds
Considered a safer alternative ) )
) o are known carcinogens, posing
Biocompatibility due to the absence of o )
] a toxic inhalation hazard
beryllium. ) )
during manufacturing.

Experimental Protocols

The determination of the properties listed above is governed by standardized experimental
protocols. Below are summaries of the key methodologies.

Mechanical Testing

Tensile Testing (ASTM E8/E8M): This is one of the most fundamental tests for determining the
mechanical properties of metallic materials.[9][10]

e Specimen Preparation: The material is machined into a standardized "dog-bone" shape with
specific dimensions to ensure uniform stress distribution during the test. Gage marks are
placed at a defined distance on the specimen to measure elongation.[10]

» Testing Procedure: The specimen is mounted in the grips of a universal testing machine. A
uniaxial tensile force is applied at a controlled rate until the specimen fractures.[10]

» Data Acquisition: During the test, the applied load and the elongation of the gage length are
continuously recorded. This data is used to generate a stress-strain curve.

o Key Parameters Determined: From the stress-strain curve, several key properties are
calculated, including:

o Yield Strength: The stress at which the material begins to deform plastically.

o Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before
fracture.
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o Elongation: A measure of the material's ductility, representing the percentage increase in
gage length at fracture.

o Reduction of Area: Another measure of ductility, calculated as the percentage decrease in
the cross-sectional area at the point of fracture.

Hardness Testing (ASTM E18): This test measures the resistance of a material to localized
plastic deformation.

 Principle: A standardized indenter (either a steel ball or a diamond cone) is pressed into the
surface of the material with a specific load.

e Procedure: The Rockwell hardness test involves applying a preliminary minor load, followed
by a major load, and then returning to the minor load. The difference in the depth of
indentation before and after the application of the major load is measured and converted to a
hardness number.[11][12]

o Scales: Different Rockwell scales (e.g., HRA, HRB, HRC) are used depending on the
material and its expected hardness, utilizing different indenters and loads.[13]

Electrical and Thermal Property Testing

Electrical Resistivity (ASTM B193): This standard test method is used to determine the
electrical resistivity of metallic conductor materials, from which electrical conductivity can be
calculated.[14][15]

e Specimen Preparation: The test specimen can be in the form of a wire, rod, bar, or strip of
uniform cross-section.[16]

o Measurement: The resistance of a known length of the specimen is measured using a
Kelvin-type double bridge or a potentiometer for low-resistance samples, or a Wheatstone
bridge for higher-resistance samples.[15] The cross-sectional area of the specimen is also
precisely measured.

» Calculation: The volume resistivity is calculated from the measured resistance, length, and
cross-sectional area. Electrical conductivity is the reciprocal of resistivity.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.wmtr.com/en.rockwellhardness.html
https://repositorio.uisek.edu.ec/bitstream/123456789/2680/3/ASTM_E18-15.pdf
https://blog.ansi.org/ansi/astm-e18-24-rockwell-hardness-test-standard/
https://store.astm.org/b0193-20.html
https://ia600303.us.archive.org/1/items/gov.law.astm.b193.1987/astm.b193.1987.pdf
https://matestlabs.com/test-standards/astm-b193/
https://ia600303.us.archive.org/1/items/gov.law.astm.b193.1987/astm.b193.1987.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Thermal Conductivity (ASTM E1225): This method determines the thermal conductivity of solid
materials using the guarded-comparative-longitudinal heat flow technique.[17][18]

e Apparatus: The test specimen is placed between two reference materials with known thermal
conductivity in a vertical stack. A heater is placed at the top and a heat sink at the bottom to
create a longitudinal heat flow.[19] A guard heater surrounds the stack to minimize radial
heat loss.

e Procedure: A steady-state temperature gradient is established along the stack. The
temperatures at various points along the reference materials and the test specimen are
measured using thermocouples.[19]

» Calculation: By knowing the thermal conductivity of the reference materials and measuring
the temperature gradients across both the references and the test specimen, the thermal
conductivity of the unknown material can be calculated based on Fourier's law of heat
conduction.[17]

Corrosion and Biocompatibility Testing

Laboratory Immersion Corrosion Testing (ASTM G31): This practice provides a standardized
framework for conducting immersion corrosion tests to determine the corrosion rate of metals in
a specific liquid environment.[20][21]

e Specimen Preparation: Test coupons of the alloy are cleaned and weighed.

o Exposure: The coupons are immersed in a corrosive solution for a specified duration and at
a controlled temperature. The test can be configured for full immersion, partial immersion, or
exposure to the vapor phase.[20]

» Evaluation: After the exposure period, the corrosion products are removed, and the
specimens are reweighed. The mass loss is used to calculate the corrosion rate, typically
expressed in millimeters per year (mm/yr) or mils per year (mpy).[22]

In Vitro Cytotoxicity Testing (ISO 10993-5): This standard specifies test methods to assess the
in vitro cytotoxicity of medical devices and materials.[23][24]
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e Principle: The test evaluates the biological response of mammalian cells in culture to the
material.

» Methods: There are three main test categories:
o Extract Test: An extract from the material is prepared and added to a cell culture.

o Direct Contact Test: The material itself is placed in direct contact with a layer of cultured
cells.[25]

o Indirect Contact Test: The material is separated from the cell layer by an agar layer,
allowing any leachable substances to diffuse to the cells.

» Evaluation: After a specified incubation period, the cells are examined for signs of toxicity,
such as reduced cell viability, inhibition of cell growth, or changes in cell morphology.[25][26]

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Hardness Testing (ASTM E18)

[‘ Prepare Specimen Surface } } Apply Minor Load } } Apply Major Load }—»‘ Return to Minor Load }——{ Measure Indentation Depth ‘4% Calculate Rockwell Hardness Number ﬂ

Tensile Testing (ASTM E8) ]

[ ‘ Prepare ‘Dog-Bone' Specimen ‘—»‘ Apply Uniaxial Tensile Load ‘—»‘ Record Load and Elongation }—»‘ Generate Stress-Strain Curve }—»‘ Determine Yield Strength, UTS, Elongation

Click to download full resolution via product page

Caption: Workflow for Determining Mechanical Properties.
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‘Thermal Conductivity (ASTM E1225)

‘ Assemble Test Stack (Reference-Sample-Reference) H Establish Steady-State Temperature Gradient }—»‘ Measure Temperatures at Multiple Points }—»

Electrical Conductivity (ASTM B193)

Calculate Thermal Conductivity }—V End }

‘ Measure Length and Cross-Sectional Area

Prepare Uniform Cross-Section Specimen Calculate Resistivity Calculate Conductivity (1/Resistivity) ‘
Measure Electrical 4

Cytotoxicity Testing (ISO 10993-5)
Start H Prepare Material Extract or Specimen H Expose Cell Culture to Material H Incubate for a Defined Period H Evaluate Cell Viability and Morphology H Determine Cytotoxic Response
Corrosion Testing (ASTM G31)
Start }——{ Prepare and Weigh Specimen }—»‘ Immerse in Corrosive Solution }—b{ Clean and Reweigh Specimen }——{ Calculate Mass Loss and Corrosion Rate End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Copper-Titanium and Copper-
Beryllium Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490343#copper-titanium-vs-copper-beryllium-
alloys-property-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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